Cas no 537009-98-6 (1-pentyl-1H-benzimidazole-2-sulfonic acid)

• Product Name: 1-pentyl-1H-benzimidazole-2-sulfonic acid
• CAS No: 537009-98-6
• MF: C₁₂H₁₆N₂O₃S
• MW: 268.332041740417
• MDL: MFCD03670679
• CID: 3029127
• Update Time: 2025-09-19

1-pentyl-1H-benzimidazole-2-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 1-戊基-1H-苯并咪唑-2-磺酸
• 1-pentyl-1H-benzimidazole-2-sulfonic acid
• 1-pentylbenzimidazole-2-sulfonic acid
• 1-Pentyl-1H-benzo[d]imidazole-2-sulfonic acid
• SMR000019951
• MLS000043332
• HMS2414I16
• 1-Pentyl-1H-benzoimidazole-2-sulfonic acid
• BB 0219610
• 1-Pentyl-1H-benzo[d]imidazole-2-sulfonicacid
• 1H-benzimidazole-2-sulfonic acid, 1-pentyl-
• 1-pentyl-1H-1,3-benzodiazole-2-sulfonic acid
• A914367

• MDL： MFCD03670679
• Inchi： 1S/C12H16N2O3S/c1-2-3-6-9-14-11-8-5-4-7-10(11)13-12(14)18(15,16)17/h4-5,7-8H,2-3,6,9H2,1H3,(H,15,16,17)
• InChI Key： NSLTXAOZHMNKPE-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC=CC=2N1CCCCC)(=O)(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 366
• XLogP3: 2.2
• Topological Polar Surface Area: 80.6

Experimental Properties

• Density: 1.3±0.1 g/cm3

1-pentyl-1H-benzimidazole-2-sulfonic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Sulfinylbenzimidazoles